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Compound of Interest

Compound Name: Tomazin

Cat. No.: B14098405

Disclaimer: This technical guide addresses the molecular formula C21H2207, which
corresponds to the compound Tomazin.[1][2] However, publicly available scientific literature
lacks specific in-depth studies on the biological activities, mechanisms of action, and
experimental protocols for Tomazin itself. Therefore, this guide provides a comprehensive
overview of the furanocoumarin class of compounds, to which Tomazin belongs, to offer
insights into its potential properties based on the activities of structurally related molecules. The
data and experimental protocols presented herein are representative of the furanocoumarin
class and should not be directly attributed to Tomazin without specific experimental validation.

Introduction to Tomazin and Furanocoumarins

Tomazin is a naturally occurring phytochemical with the molecular formula C21H2207 and a
molecular weight of approximately 386.4 g/mol .[1][2] It belongs to the furanocoumarin family, a
class of organic chemical compounds produced by a variety of plants. Furanocoumarins are
known for their diverse biological activities, which are of interest to researchers in drug
discovery and development. These compounds are characterized by a furan ring fused with a
coumarin.

This guide summarizes the known chemical and physical properties of Tomazin and explores
the well-documented biological activities and mechanisms of action of the broader
furanocoumarin class, providing a foundational understanding for researchers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14098405?utm_src=pdf-interest
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.smolecule.com/products/s14658589
https://pubchem.ncbi.nlm.nih.gov/compound/Tomazin
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.smolecule.com/products/s14658589
https://pubchem.ncbi.nlm.nih.gov/compound/Tomazin
https://www.benchchem.com/product/b14098405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14098405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of Tomazin

The physicochemical properties of Tomazin (CAS No. 27542-14-9) have been computationally
predicted and are summarized in the table below. These properties are crucial for
understanding its behavior in biological systems and for the design of experimental studies.

Property Value Source
Molecular Formula C21H2207 PubChem
Molecular Weight 386.4 g/mol PubChem
XLogP3 3.0 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 7 PubChem
Rotatable Bond Count 7 PubChem
Topological Polar Surface Area  95.2 A2 PubChem
Exact Mass 386.13655304 Da PubChem

Potential Biological Activities of the
Furanocoumarin Class

Furanocoumarins have been investigated for a wide range of pharmacological effects. The
primary activities reported in the scientific literature are summarized below. It is plausible that
Tomazin may exhibit similar properties.
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Biological Activity

Description

Anticancer

Many furanocoumarins have demonstrated
cytotoxic effects against various cancer cell
lines. Their mechanisms often involve the
induction of apoptosis, inhibition of cell
proliferation, and interference with key signaling

pathways.

Anti-inflammatory

Furanocoumarins have been shown to possess
anti-inflammatory properties, potentially through
the inhibition of pro-inflammatory cytokines and

enzymes.

The chemical structure of furanocoumarins

allows them to act as free radical scavengers,

Antioxidant ] ) ) ]
which may contribute to their protective effects
against oxidative stress-related diseases.
Certain furanocoumarins have exhibited activity
o ) against a range of bacteria and fungi,
Antimicrobial

suggesting their potential as antimicrobial

agents.

Potential Mechanisms of Action of

Furanocoumarins

The diverse biological activities of furanocoumarins are attributed to their ability to modulate

various cellular signaling pathways. The diagram below illustrates a generalized model of

potential signaling pathways that furanocoumarins may influence, based on studies of

representative compounds from this class.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14098405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Potential Signaling Pathways Modulated by Furanocoumarins
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(e.g., Tomazin)
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Workflow for MTT Assay

1. Seed cancer cells in a 96-well plate

'

2. Incubate for 24 hours

'

3. Treat cells with varying concentrations of the test compound

'

4. Incubate for 48-72 hours

'

5. Add MTT reagent to each well

'

6. Incubate for 4 hours to allow formazan crystal formation

'

7. Solubilize formazan crystals with DMSO

'

8. Measure absorbance at 570 nm

'

9. Calculate cell viability and IC50 value
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Workflow for DPPH Assay

1. Prepare different concentrations of the test compound in methanol

'

2. Add DPPH solution to each concentration

'

3. Incubate in the dark at room temperature for 30 minutes

'

4. Measure the absorbance at 517 nm

'

5. Calculate the percentage of radical scavenging activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tomazin (C21H2207)
and its Chemical Class: Furanocoumarins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14098405#tomazin-molecular-formula-c21h2207]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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